Cas no 31567-75-6 (Oroxin A)

• Product Name: Oroxin A
• CAS No: 31567-75-6
• MF: C₂₁H₂₀O₁₀
• MW: 432.377507209778
• CID: 1066638
• PubChem ID: 623002
• Update Time: 2025-04-20

Oroxin A Chemical and Physical Properties

Names and Identifiers

• Oroxin A
• 5,6-dihydroxy-2-phenyl-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• FT-0770583
• 31567-75-6
• Baicalin-7-glucoside
• 5,6-Dihydroxy-4-oxo-2-phenyl-4H-chromen-7-yl beta-D-glucopyranoside
• 57396-78-8
• 5,6-dihydroxy-2-phenyl-7-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}chromen-4-one
• BAICALEIN 7-O-B-D-GLUCOPYRANOSIDE (BAICALIN)

• Inchi： 1S/C21H20O10/c22-8-14-17(25)19(27)20(28)21(31-14)30-13-7-12-15(18(26)16(13)24)10(23)6-11(29-12)9-4-2-1-3-5-9/h1-7,14,17,19-22,24-28H,8H2
• InChI Key： IPQKDIRUZHOIOM-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1=C(C(=C2C(C=C(C3C=CC=CC=3)OC2=C1)=O)O)O

Computed Properties

• Exact Mass: 432.10564683g/mol
• Monoisotopic Mass: 432.10564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides